Cas no 1807038-88-5 (3-Amino-4,5-bis(trifluoromethyl)benzoic acid)

• Product Name: 3-Amino-4,5-bis(trifluoromethyl)benzoic acid
• CAS No: 1807038-88-5
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4982499
• Update Time: 2023-08-24

3-Amino-4,5-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,5-bis(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)4-1-3(7(17)18)2-5(16)6(4)9(13,14)15/h1-2H,16H2,(H,17,18)
• InChI Key： PZJLEWGXRDMCNJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)O)=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3